Cas no 1875682-46-4 (Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate)

• Product Name: Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate
• CAS No: 1875682-46-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6136492
• PubChem ID: 70592986
• Update Time: 2025-10-28

Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-1866728
• methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate
• SCHEMBL11476058
• 1875682-46-4
• Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate

• Inchi： 1S/C12H16O3/c1-8(2)9-6-4-5-7-10(9)11(13)12(14)15-3/h4-8,11,13H,1-3H3
• InChI Key： VLFMLQIGSWTIOI-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate

Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate: A Comprehensive Overview

Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate, also known by its CAS number 1875682-46-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate is characterized by a phenolic group attached to a propan-2-yl substituent, which introduces steric hindrance and influences the compound's reactivity. The ester group present in the molecule plays a crucial role in its solubility and stability. Recent studies have highlighted the importance of such structural features in determining the compound's behavior in different chemical environments.

One of the most notable aspects of this compound is its synthesis pathway. Researchers have developed efficient methods to synthesize Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate using green chemistry principles, minimizing environmental impact. These methods often involve the use of catalysts to enhance reaction efficiency, which aligns with the growing trend toward sustainable chemical processes.

The physical properties of Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate, such as its melting point, boiling point, and solubility, have been extensively studied. These properties are critical in determining its suitability for various applications. For instance, its high solubility in organic solvents makes it a promising candidate for use in pharmaceutical formulations and cosmetic products.

Recent advancements in computational chemistry have enabled researchers to model the molecular interactions of Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate with other compounds. These studies have provided insights into its potential as a biological active agent, particularly in drug delivery systems. The compound's ability to form stable complexes with certain biomolecules has been a focal point of recent investigations.

In terms of applications, Methyl 2-hydroxy-2-[2-(propan-2-yl)phenyl]acetate has shown promise in the field of polymer science. Its ability to act as a cross-linking agent has led to its use in developing advanced materials with tailored mechanical properties. This application is particularly relevant in industries such as electronics and aerospace, where high-performance materials are essential.

The toxicological profile of Methyl 2-hydroxy-2-[